Cas no 61261-83-4 (Methanone, [3-methyl-1-(4-nitrophenyl)-5-phenyl-1H-pyrazol-4-yl]phenyl-)

• Product Name: Methanone, [3-methyl-1-(4-nitrophenyl)-5-phenyl-1H-pyrazol-4-yl]phenyl-
• CAS No: 61261-83-4
• MF: C₂₃H₁₇N₃O₃
• MW: 383.399385213852
• CID: 486732
• PubChem ID: 12316420
• Update Time: 2025-04-19

Methanone, [3-methyl-1-(4-nitrophenyl)-5-phenyl-1H-pyrazol-4-yl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-methyl-1-(4-nitrophenyl)-5-phenyl-1H-pyrazol-4-yl]phenyl-
• [3-methyl-1-(4-nitrophenyl)-5-phenylpyrazol-4-yl]-phenylmethanone
• 61261-83-4
• DTXSID80487653

• Inchi： 1S/C23H17N3O3/c1-16-21(23(27)18-10-6-3-7-11-18)22(17-8-4-2-5-9-17)25(24-16)19-12-14-20(15-13-19)26(28)29/h2-15H,1H3
• InChI Key： AQNKTLTVGXTYMC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C)=NN(C2C=CC(=CC=2)[N+](=O)[O-])C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 383.12711
• Monoisotopic Mass: 383.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 78.03